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Compound of Interest

Methyl 1-methylpyrrole-2-
Compound Name:
carboxylate

Cat. No. B1267042

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the potential utility of Methyl 1-
methylpyrrole-2-carboxylate as a ligand in catalytic processes. While direct catalytic
applications of Methyl 1-methylpyrrole-2-carboxylate are not extensively documented in
peer-reviewed literature, its structural analog, Pyrrole-2-carboxylic acid, has demonstrated
efficacy as a ligand in copper-catalyzed cross-coupling reactions. This document will, therefore,
focus on the established catalytic activity of this parent compound and extrapolate potential
applications and protocols for Methyl 1-methylpyrrole-2-carboxylate, providing a valuable
resource for researchers exploring novel catalytic systems.

Introduction to Pyrrole-based Ligands in Catalysis

Pyrrole-containing molecules are a significant class of heterocyclic compounds that have found
widespread use in medicinal chemistry and materials science. In the realm of catalysis, the
pyrrole moiety can act as a versatile coordinating agent for a variety of transition metals. The
nitrogen atom of the pyrrole ring, along with other functional groups appended to the ring, can
form stable complexes with metal centers, thereby modulating their reactivity and selectivity in
catalytic transformations.
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While "Methyl 1-methylpyrrole-2-carboxylate" itself is not widely cited as a ligand, the closely
related "Pyrrole-2-carboxylic acid" has been successfully employed as a ligand in copper-
catalyzed C-N bond formation reactions. This suggests that N-alkylated and esterified
derivatives, such as Methyl 1-methylpyrrole-2-carboxylate, may also possess ligand
properties, potentially offering altered solubility, stability, or electronic effects in a catalytic
system.

Physicochemical Properties of Methyl 1-
methylpyrrole-2-carboxylate

A thorough understanding of the physicochemical properties of a potential ligand is crucial for
designing catalytic experiments.

Property Value

Molecular Formula C7HaNO2

Molecular Weight 139.15 g/mol

IUPAC Name methyl 1-methylpyrrole-2-carboxylate
CAS Number 37619-24-2

Appearance Data not available

Solubility Data not available

Boiling Point Data not available

Melting Point Data not available

Application in Copper-Catalyzed C-N Cross-
Coupling Reactions

Based on the documented success of Pyrrole-2-carboxylic acid as a ligand, a primary potential
application for Methyl 1-methylpyrrole-2-carboxylate is in copper-catalyzed C-N cross-
coupling reactions, such as the Ullmann condensation. These reactions are fundamental in
organic synthesis for the formation of arylamines, which are prevalent in pharmaceuticals and
functional materials.
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Pyrrole-2-carboxylic acid has been shown to be an effective ligand for the copper-catalyzed
mono-arylation of anilines with aryl iodides and bromides. The following tables summarize the
reaction conditions and yields for these transformations.

Table 1: Cu-Catalyzed Reactions of Anilines with Aryl lodides using Pyrrole-2-carboxylic Acid as

a Ligand
Entry Aniline Aryl lodide Product Yield (%)
1 Aniline lodobenzene Diphenylamine 85
N 4-Methoxy-N-
2 4-Methoxyaniline  lodobenzene - 82
phenylaniline
. 4-Chloro-N-
3 4-Chloroaniline lodobenzene N 78
phenylaniline
N 1-lodo-4- 4-Methoxy-N-
4 Aniline - 80
methoxybenzene  phenylaniline
N 1-lodo-4- 4-Nitro-N-
5 Aniline 75
nitrobenzene phenylaniline

Reaction Conditions: 2.0 mmol ArNHz, 1.0 mmol Arl, 2.0 mmol K3POa4, 0.10 mmol Cul, 0.20
mmol Pyrrole-2-carboxylic acid, 0.5 mL DMSQO, in a sealed tube under an N2 atmosphere for 24
h at 80-100 °C.

Table 2: Cu-Catalyzed Reactions of Anilines with Aryl Bromides using Pyrrole-2-carboxylic Acid
as a Ligand
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Entry Aniline Aryl Bromide Product Yield (%)
1 Aniline Bromobenzene Diphenylamine 75

» 4-Methoxy-N-
2 4-Methoxyaniline  Bromobenzene 72

phenylaniline

- 4-Chloro-N-
3 4-Chloroaniline Bromobenzene - 68
phenylaniline

- 1-Bromo-4- 4-Methoxy-N-
4 Aniline . 70
methoxybenzene  phenylaniline

5 Aniline 1-Bromo-4

 To cite this document: BenchChem. [Application Notes & Protocols: Methyl 1-methylpyrrole-
2-carboxylate as a Ligand in Catalysis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1267042#methyl-1-methylpyrrole-2-carboxylate-as-a-
ligand-in-catalysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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